Cas no 1252283-93-4 (N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide)

• Product Name: N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide
• CAS No: 1252283-93-4
• MF: C₁₈H₁₆FN₃O₂S
• MW: 357.40194606781
• CID: 6021271
• PubChem ID: 51127903
• Update Time: 2025-06-09

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z915489718
• AKOS034698423
• 1252283-93-4
• N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide
• CCG-289290
• EN300-26612210

• Inchi： 1S/C18H16FN3O2S/c1-3-24-14-6-4-12(5-7-14)16-11(2)25-18(21-16)22-17(23)13-8-9-20-15(19)10-13/h4-10H,3H2,1-2H3,(H,21,22,23)
• InChI Key： ZBEQGGYHGCWTGC-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CN=C(C=2)F)=O)=NC(=C1C)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 357.09472610g/mol
• Monoisotopic Mass: 357.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.4Ų

Additional information on N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide

Introduction to N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide (CAS No. 1252283-93-4)

N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1252283-93-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a thiazole ring, a fluoropyridine moiety, and an ethoxyphenyl substituent, which collectively contribute to its potential biological activity.

The compound's chemical formula and structural configuration suggest that it may exhibit a range of pharmacological effects. Specifically, the presence of a fluoropyridine group is often associated with enhanced binding affinity to biological targets, while the thiazole ring is known for its role in various bioactive molecules. The ethoxyphenyl substituent further modulates the compound's interactions with biological systems, making it a versatile scaffold for medicinal chemistry applications.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide fits well within this trend, as it combines elements that are frequently explored in drug design. For instance, thiazole derivatives have shown promise in treating various diseases, including infectious disorders and inflammatory conditions. Similarly, fluorinated pyridines are known to improve the metabolic stability and binding efficacy of drug candidates.

The synthesis of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the thiazole core, followed by functionalization with the fluoropyridine and ethoxyphenyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural modifications efficiently.

Evaluation of the compound's pharmacological profile has revealed several intriguing properties. Preliminary in vitro studies indicate that N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide exhibits moderate activity against certain enzymatic targets. This activity is attributed to its ability to interact with specific binding pockets on the target proteins, modulating their function in a desirable manner. Additionally, the compound demonstrates good solubility in aqueous media, which is a critical factor for its potential formulation as an oral or injectable drug.

The potential therapeutic applications of N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide are broad and varied. Its structural features suggest that it may be effective against a range of conditions, including neurological disorders and metabolic diseases. Furthermore, its chemical stability makes it suitable for long-term storage and transportation, which is essential for clinical trials and commercial distribution.

In conclusion, N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-fluoropyridine-4-carboxamide (CAS No. 1252283-93-4) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As research in this area continues to evolve, it is likely that additional insights into the compound's potential will emerge, paving the way for novel therapeutic interventions.